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Compound of Interest

Compound Name: AF 594 carboxylic acid

Cat. No.: B12373513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for AF 594
carboxylic acid, a fluorescent dye commonly utilized in biological research. The information

compiled is intended to promote safe laboratory practices and ensure the well-being of

personnel working with this compound.

Introduction
AF 594 carboxylic acid is a bright, red-fluorescent dye with high photostability and

fluorescence quantum yield.[1] It is often used as a non-reactive control in labeling experiments

or can be chemically activated to conjugate with amines, hydrazines, or hydroxylamines.[1]

While specific comprehensive safety data for the free carboxylic acid form is not readily

available in public records, this guide synthesizes general chemical safety principles and data

from related Alexa Fluor™ compounds to provide a robust framework for safe handling.

Hazard Identification and General Precautions
While specific hazard classifications for AF 594 carboxylic acid are not formally established in

readily accessible safety data sheets, it is prudent to treat it as a potentially hazardous

chemical. As a general principle for handling all laboratory chemicals, direct contact with skin,

eyes, and mucous membranes should be avoided. Inhalation of dust or aerosols should be

minimized.
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A review of the toxicity of several organic fluorophores, including some Alexa Fluor™ dyes,

suggests that the concentrations typically used in research applications are significantly lower

than known toxic doses.[2] However, the absence of comprehensive toxicological data for AF
594 carboxylic acid necessitates a cautious approach.

Personal Protective Equipment (PPE)
To ensure personal safety, the following PPE should be worn at all times when handling AF 594
carboxylic acid:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Gloves must be

inspected before use and changed immediately if contaminated.

Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin

contact.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring laboratory safety.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

any potential dust or aerosols.

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly sealed container at -20°C in the dark.[1]
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It can be transported at room temperature for up to three weeks.[1]

The compound should be desiccated to prevent degradation from moisture.[1]

Protect from prolonged exposure to light.[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties of AF 594 carboxylic acid is

provided in the table below.

Property Value Reference

Molecular Formula C₄₇H₆₄N₄O₁₁S₂ [1]

Molecular Weight 925.18 g/mol [1]

Appearance Dark-blue crystals [1]

Solubility
Soluble in water, DMSO, and

DMF
[1]

Excitation Maximum (λex) 586 nm [1]

Emission Maximum (λem) 613 nm [1]

Molar Extinction Coefficient (ε) 105,000 cm⁻¹M⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
0.77 [1]

First Aid Measures
In the event of exposure, the following first aid procedures should be followed immediately.

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If irritation persists, seek medical attention.
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After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Accidental Release Measures
In case of a spill, follow these steps to mitigate the hazard:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading using absorbent materials.

Clean-up: Carefully sweep or scoop up the spilled material. Place it in a sealed container for

disposal.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Dispose: Dispose of the waste material in accordance with local, state, and federal

regulations.

Experimental Protocols
Reconstitution of AF 594 Carboxylic Acid
Objective: To prepare a stock solution of AF 594 carboxylic acid for experimental use.

Materials:

AF 594 carboxylic acid solid

High-quality, anhydrous dimethylsulfoxide (DMSO) or dimethylformamide (DMF)

Vortex mixer
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Pipettes and sterile, light-protected microcentrifuge tubes

Procedure:

Allow the vial of AF 594 carboxylic acid to warm to room temperature before opening to

prevent moisture condensation.

Add the appropriate volume of DMSO or DMF to the vial to achieve the desired

concentration (typically 1-10 mg/mL).[3]

Vortex the solution until the dye is completely dissolved.

Store the reconstituted solution at 2-8°C, protected from light. The solution is reported to be

stable for up to one year under these conditions.[3]

Visualizations
The following diagrams illustrate key workflows for the safe handling of AF 594 carboxylic
acid.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill

Clean Up Spill with Absorbent Material

Decontaminate Spill Area

Dispose of Waste Properly

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Exposure Occurs

Remove Contaminated Clothing

Rinse Eyes (if applicable)

Eye Contact

Wash Affected Area

Skin Contact

Seek Medical Attention

Provide SDS to Medical Personnel

Exposure Response Complete

Click to download full resolution via product page

Caption: First aid workflow for chemical exposure.

Conclusion
While AF 594 carboxylic acid is a valuable tool in research, its handling requires adherence to

standard laboratory safety protocols. The guidelines presented in this document are based on

general chemical safety principles and data from related compounds due to the lack of a

comprehensive, publicly available Safety Data Sheet for this specific chemical. Researchers

should always exercise caution, use appropriate personal protective equipment, and be
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prepared for accidental spills or exposures. By following these recommendations, the risks

associated with the use of AF 594 carboxylic acid can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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